Tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

• Molecular Formula: C13H23NO3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-13(2,3)17-12(16)14-10-5-4-6-11(14)9(7-10)8-15/h9-11,15H,4-8H2,1-3H3
• InChI Key: WEFQISJDKBFPLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCC1C(C2)CO

Description

Tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is a complex organic compound with the molecular formula C12H22N2O3 . This compound is part of the bicyclic amine family and is characterized by its unique structure, which includes a tert-butyl group, a hydroxymethyl group, and an azabicyclo[3.2.1]octane framework .

Preparation Methods

The synthesis of tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate typically involves multiple steps. One common synthetic route includes the reaction of a suitable azabicyclo[3.2.1]octane derivative with tert-butyl chloroformate under basic conditions . The reaction conditions often require careful control of temperature and pH to ensure high yield and purity . Industrial production methods may involve bulk synthesis techniques, including continuous flow reactors to optimize the reaction efficiency and scalability .

Chemical Reactions Analysis

Tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the tert-butyl group can be replaced by other functional groups under appropriate conditions.

Scientific Research Applications

Tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors . The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects . The pathways involved may include inhibition or activation of enzymatic reactions, altering cellular signaling processes .

Comparison with Similar Compounds

Tert-butyl 6-(hydroxymethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate can be compared with other similar compounds, such as:

Tert-butyl 3,8-diazabicyclo[3.2.1]octane-8-carboxylate: This compound shares a similar bicyclic structure but differs in the functional groups attached.

Tert-butyl 8-benzyl-3,8-diazabicyclo[3.2.1]octane-3-carboxylate: Another related compound with a benzyl group instead of a hydroxymethyl group.

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical reactivity and biological activity .